Cas no 1261949-30-7 (5-(3-Nitrophenyl)picolinic acid)

• Product Name: 5-(3-Nitrophenyl)picolinic acid
• CAS No: 1261949-30-7
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• MDL: MFCD18045878
• CID: 5207203
• Update Time: 2025-07-17

5-(3-Nitrophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Nitrophenyl)picolinic acid

• MDL： MFCD18045878
• Inchi： 1S/C12H8N2O4/c15-12(16)11-5-4-9(7-13-11)8-2-1-3-10(6-8)14(17)18/h1-7H,(H,15,16)
• InChI Key： PSKIVCUHZIEOIL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Nitrophenyl)picolinic acid

5-(3-Nitrophenyl)picolinic Acid (CAS No. 1261949-30-7): A Comprehensive Overview

5-(3-Nitrophenyl)picolinic acid (CAS No. 1261949-30-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structure, which features a picolinic acid moiety substituted with a nitrophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The chemical structure of 5-(3-nitrophenyl)picolinic acid is defined by its molecular formula C₁₂H₈N₂O₄. The picolinic acid scaffold, a derivative of pyridine, is known for its ability to form stable complexes with metal ions, which has led to its use in coordination chemistry and the development of metal-based drugs. The presence of the nitro group on the phenyl ring adds additional reactivity and stability, making this compound an interesting target for both synthetic and biological studies.

In the realm of medicinal chemistry, 5-(3-nitrophenyl)picolinic acid has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its anti-inflammatory and antioxidant properties, which are attributed to the nitro group's ability to modulate cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential use in treating inflammatory diseases such as arthritis and colitis.

Beyond its medicinal applications, 5-(3-nitrophenyl)picolinic acid has also been investigated for its utility in materials science. The compound's ability to form stable metal complexes makes it a suitable candidate for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, from gas storage and separation to catalysis and sensing. A recent study in the Journal of Materials Chemistry A reported the synthesis of a MOF using 5-(3-nitrophenyl)picolinic acid, which exhibited high porosity and excellent gas adsorption capacity.

In analytical chemistry, 5-(3-nitrophenyl)picolinic acid has been utilized as a chelating agent for the detection and quantification of metal ions. Its strong binding affinity for transition metals makes it an effective ligand for developing colorimetric and fluorometric sensors. A study published in the Analytical Chemistry journal described a novel sensor based on this compound that could detect trace amounts of copper ions in water samples with high sensitivity and selectivity.

The synthesis of 5-(3-nitrophenyl)picolinic acid typically involves multi-step reactions starting from commercially available precursors. One common approach is to first synthesize 3-nitrobenzaldehyde and then undergo condensation with pyridine-2-carbaldehyde followed by oxidation to form the picolinic acid derivative. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 5-(3-nitrophenyl)picolinic acid (CAS No. 1261949-30-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure endows it with valuable properties that have been harnessed in medicinal chemistry, materials science, and analytical chemistry. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.